Cas no 89409-89-2 (Ethyl 4-(4-cyanophenyl)benzoate)

• Product Name: Ethyl 4-(4-cyanophenyl)benzoate
• CAS No: 89409-89-2
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD01319587
• CID: 828511
• PubChem ID: 12143161
• Update Time: 2025-04-19

Ethyl 4-(4-cyanophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-cyano-[1,1'-biphenyl]-4-carboxylate
• ethyl 4-(4-cyanophenyl)benzoate
• Ethyl 4'-cyanobiphenyl-4-carboxylate
• 4-cyano-4'-(carbethoxy)biphenyl
• 4'-cyanobiphenyl-4-carboxylic acid ethyl ester
• MFCD01319587
• Ethyl 4'-cyano[1,1'-biphenyl]-4-carboxylate
• DTXSID20478469
• MOBULWWIIMBNQE-UHFFFAOYSA-N
• ethyl 4-cyanobiphenyl-4'-carboxylate
• BS-25789
• SCHEMBL2997892
• 89409-89-2
• 4'-Cyanobiphenyl-4-carboxylic ethyl ester
• AKOS016008439
• Ethyl4'-cyano-[1,1'-biphenyl]-4-carboxylate
• Ethyl 4-(4-cyanophenyl)benzoate

• MDL： MFCD01319587
• Inchi： 1S/C16H13NO2/c1-2-19-16(18)15-9-7-14(8-10-15)13-5-3-12(11-17)4-6-13/h3-10H,2H2,1H3
• InChI Key： MOBULWWIIMBNQE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 251.09500
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 123-124.5 ºC
• Solubility: Insuluble (9.5E-3 g/L) (25 ºC),
• PSA: 50.09000
• LogP: 3.40198

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles